![molecular formula C5H5ClN2O2 B1581040 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid CAS No. 84547-83-1](/img/structure/B1581040.png)
4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid
Overview
Description
4-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid is a chemical compound with the linear formula C5H5ClN2O2 . It has a molecular weight of 160.561 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H5ClN2O2/c1-8-4(5(9)10)3(6)2-7-8/h2H,1H3,(H,9,10) . This indicates that the compound has a pyrazole ring with a chlorine atom and a methyl group attached to different carbon atoms, and a carboxylic acid group attached to another carbon atom in the ring .Scientific Research Applications
Molecular Docking and Synthesis Studies
4-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid has been explored in the synthesis of various chemical compounds. For example, a study involved the synthesis of related chemical structures and their molecular docking studies to predict binding interactions with target proteins like EGFR (Reddy et al., 2022).
Structural and Spectral Analysis
Research has been conducted on pyrazole-4-carboxylic acid derivatives, focusing on their structural, spectral, and theoretical investigations. This includes analyzing their chemical shifts and exploring their electronic transitions within molecules (Viveka et al., 2016).
Electrosynthesis Approaches
The electrosynthesis of 4-chloro-substituted pyrazolecarboxylic acids, including variations of this compound, has been studied. This research examines the efficiency of chlorination processes and the impact of different substituents on the pyrazole ring (Lyalin et al., 2009).
X-Ray Diffraction and Computational Studies
There are studies involving x-ray diffraction and computational methods to analyze pyrazole derivatives, providing insights into their molecular structures and stability (Shen et al., 2012).
Applications in Coordination Chemistry
Research in coordination chemistry has utilized pyrazole carboxylic acid derivatives, including this compound, for synthesizing coordination complexes with metals like Cu, Co, and Zn. These studies often focus on crystal structures and potential applications in materials science (Radi et al., 2015).
Development of Corrosion Inhibitors
Some pyrazole derivatives have been evaluated as corrosion inhibitors for metals, showing significant potential in reducing corrosion rates (Herrag et al., 2007).
Synthesis of New Compounds for Analgesic and Anti-Inflammatory Applications
Research includes the synthesis of pyrazole-4-carboxylic acid ethyl esters and their evaluation as potential analgesic and anti-inflammatory agents. This highlights the pharmacological potential of these compounds (Gokulan et al., 2012).
Safety and Hazards
While specific safety and hazard information for 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid is not provided in the search results, general precautions for handling organic compounds should be followed. This includes wearing protective gloves and eyewear, avoiding prolonged or frequent contact with the compound, avoiding inhalation of dust or solution, and storing the compound in a sealed container away from oxidizing agents and strong acids or bases .
properties
IUPAC Name |
4-chloro-2-methylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O2/c1-8-4(5(9)10)3(6)2-7-8/h2H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOCMTMNWGCJGLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80350015 | |
Record name | 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84547-83-1 | |
Record name | 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80350015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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